Dopamine D2 receptor agonist-2

• Molecular Formula: C25H31Cl2N5OS
• Molecular Weight: 520.5 g/mol
• InChI: InChI=1S/C25H31Cl2N5OS/c1-16-15-17(2)30-25-20(16)22(28)23(34-25)24(33)29-9-4-3-5-10-31-11-13-32(14-12-31)19-8-6-7-18(26)21(19)27/h6-8,15H,3-5,9-14,28H2,1-2H3,(H,29,33)
• InChIKey: YEDOJNFKHXVFHD-UHFFFAOYSA-N

Dopamine D2 Agonist-2 for Biased Signaling Research

Dopamine D2 receptor agonist-2 (compound 36, CAS 1610591-93-9) is a synthetic small-molecule biased agonist at the dopamine D2 receptor (D2R), developed through structure–activity relationship (SAR) studies of privileged structures at the D2R [1]. It belongs to the thieno[2,3-b]pyridine-2-carboxamide class and incorporates a 2,3-dichlorophenylpiperazine moiety linked via a five-carbon spacer to a 4,6-dimethylthieno[2,3-b]pyridine heterocycle [1]. The compound was designed to probe pathway-selective signaling at the D2R, displaying a quantified bias toward inhibition of cAMP production over pERK1/2 activation, with a bias factor (ΔΔlog(τ/KA)) of 2.04 ± 0.67, equating to an approximately 100-fold preference for the cAMP pathway [1]. Its binding affinity for the D2R is reported as Ki = 11.2 nM, as determined by [3H]spiperone competition binding using D2L CHO cell membranes [1].

Pathway SelectivityBiased D2R agonist with intermediate cAMP preference over pERK1/2

ChemotypeThienopyridine scaffold distinct from aripiprazole, enabling scaffold-hopping studies

Research UseDose–response dissection of bias magnitude and downstream phenotypic outcomes

• [1] Szabo M, Klein Herenbrink C, Christopoulos A, Lane JR, Capuano B. Structure–Activity Relationships of Privileged Structures Lead to the Discovery of Novel Biased Ligands at the Dopamine D2 Receptor. J Med Chem. 2014;57(11):4924-4939. doi:10.1021/jm500457x View Source

Why D2R Agonist-2 Cannot Be Substituted

Dopamine D2 receptor agonist-2 occupies a specific functional selectivity niche that is not addressable by unbiased D2 agonists such as dopamine, quinpirole, or sumanirole, nor by the clinically used biased ligand aripiprazole. While unbiased agonists activate both G protein (Gi/o-mediated cAMP inhibition) and β-arrestin pathways equipotently, compound 36 demonstrates a 100-fold bias toward cAMP signaling over pERK1/2 (ΔΔlog(τ/KA) = 2.04 ± 0.67), a profile that is statistically distinguishable from unbiased ligands but distinct in magnitude from aripiprazole's 400-fold cAMP bias (ΔΔlog(τ/KA) = 2.65 ± 0.32) [1]. Furthermore, structurally analogous compounds within the same thienopyridine series—such as compound 35 (5-chloro-6-methoxy-4-methyl substitution)—display no significant signaling bias despite comparable D2 binding affinity, demonstrating that the 4,6-dimethylthienopyridine substitution pattern in compound 36 is a critical structural determinant of biased agonism that cannot be replicated by simple analog substitution [1]. Substituting compound 36 with a generic D2 agonist would therefore confound experiments designed to dissect pathway-specific D2R signaling [1].

Compound 36

Unbiased agonists (dopamine, quinpirole)

Equipotent G protein/β-arrestin activation confounds pathway-specific D2R readouts

Compound 36

Aripiprazole

Larger reported cAMP bias (400-fold) and distinct scaffold may shift off-target profile and pathway dynamics

Compound 36

Analog 35 (5-Cl-6-OMe-4-Me)

Lacks biased agonism despite comparable D2R affinity; substitution pattern eliminates pathway selectivity

• [1] Szabo M, Klein Herenbrink C, Christopoulos A, Lane JR, Capuano B. Structure–Activity Relationships of Privileged Structures Lead to the Discovery of Novel Biased Ligands at the Dopamine D2 Receptor. J Med Chem. 2014;57(11):4924-4939. doi:10.1021/jm500457x View Source

Quantitative Comparison with Closest Analogs

cAMP-Biased Signaling: Compound 36 vs Aripiprazole

Compound 36 exhibits a cAMP-biased agonism profile with a bias factor of ΔΔlog(τ/KA) = 2.04 ± 0.67, representing an approximately 100-fold preference for cAMP inhibition over pERK1/2 activation. In the same study, aripiprazole displayed a larger bias toward cAMP with ΔΔlog(τ/KA) = 2.65 ± 0.32 (approximately 400-fold bias). While the bias direction is the same, the magnitude of bias for compound 36 is approximately 2.5-fold lower than that of aripiprazole, offering researchers a graded tool for probing D2R signaling bias with a chemotype distinct from the aripiprazole scaffold [1].

cAMP Bias Factor

Head-to-head

36ΔΔlog(τ/KA) = 2.04 ± 0.67 (~100-fold)

AripiprazoleΔΔlog(τ/KA) = 2.65 ± 0.32 (~400-fold)

Graded intermediate bias enables magnitude–response relationship studies.

Reported bias vs unbiased dopamine; cAMP/pERK1/2 assays in D2L CHO cells.

Evidence Dimension	Biased agonism: ΔΔlog(τ/KA) bias factor toward cAMP vs pERK1/2
Target Compound Data	ΔΔlog(τ/KA) = 2.04 ± 0.67 (~100-fold bias toward cAMP)
Comparator Or Baseline	Aripiprazole: ΔΔlog(τ/KA) = 2.65 ± 0.32 (~400-fold bias toward cAMP); Dopamine: reference unbiased agonist (ΔΔlog(τ/KA) = 0 by definition)
Quantified Difference	Approximately 2.5-fold lower bias magnitude vs aripiprazole; statistically indistinguishable from aripiprazole but significantly biased vs dopamine
Conditions	cAMP inhibition (forskolin-stimulated) and pERK1/2 phosphorylation assays in D2L CHO cells; operational model of agonism used to derive transduction coefficients log(τ/KA)

Why This Matters

Compound 36 provides an intermediate bias magnitude distinct from both unbiased agonists and the strongly biased aripiprazole, enabling dose-response dissection of the relationship between bias magnitude and downstream phenotypic outcomes.

• [1] Szabo M, Klein Herenbrink C, Christopoulos A, Lane JR, Capuano B. Structure–Activity Relationships of Privileged Structures Lead to the Discovery of Novel Biased Ligands at the Dopamine D2 Receptor. J Med Chem. 2014;57(11):4924-4939. doi:10.1021/jm500457x View Source

Substitution-Dependent Bias: Compound 36 vs 35

Within the same thienopyridine series, compound 36 (4,6-dimethyl substitution) displays significant biased agonism toward cAMP (ΔΔlog(τ/KA) = 2.04 ± 0.67), whereas compound 35—which differs only in the thienopyridine substitution pattern (5-chloro-6-methoxy-4-methyl)—shows no significant bias toward either the cAMP or pERK1/2 pathway [1]. Both compounds share the identical 2,3-dichlorophenylpiperazine privileged structure and five-carbon linker, and possess comparable D2R binding affinities within the range of 9.1–42.6 nM [1]. This demonstrates that the 4,6-dimethyl substitution on the thienopyridine core is a critical molecular determinant of biased agonism, and this functional property cannot be achieved by substituting compound 35.

Bias Determinant

Head-to-head

36 (4,6-diMe)ΔΔlog(τ/KA)=2.04, significant cAMP bias

35 (5-Cl-6-OMe-4-Me)No significant bias to either pathway

4,6-Dimethyl substitution is critical for functional selectivity.

Comparable D2R binding affinities (9.1–42.6 nM); efficacy-driven difference.

Evidence Dimension	Signaling bias (cAMP vs pERK1/2) as a function of thienopyridine substitution pattern
Target Compound Data	Compound 36 (4,6-dimethylthienopyridine): ΔΔlog(τ/KA) = 2.04 ± 0.67, significant bias toward cAMP
Comparator Or Baseline	Compound 35 (5-chloro-6-methoxy-4-methylthienopyridine): no significant bias to either pathway
Quantified Difference	Presence of quantifiable signaling bias vs complete absence of bias, despite comparable D2R binding affinities
Conditions	D2L CHO cells; cAMP and pERK1/2 signaling assays; [3H]spiperone competition binding for affinity determination

Why This Matters

For researchers requiring a biased D2R agonist, compound 35 is an ineffective substitute despite structural similarity; only compound 36 delivers the pathway-selective profile needed for biased signaling experiments.

• [1] Szabo M, Klein Herenbrink C, Christopoulos A, Lane JR, Capuano B. Structure–Activity Relationships of Privileged Structures Lead to the Discovery of Novel Biased Ligands at the Dopamine D2 Receptor. J Med Chem. 2014;57(11):4924-4939. doi:10.1021/jm500457x View Source

pERK1/2 Pathway Engagement vs Compound 37

Compound 36 acts as a partial agonist in both the cAMP and pERK1/2 signaling assays, whereas compound 37—the direct analog bearing the 2-methoxyphenylpiperazine privileged structure in place of the 2,3-dichlorophenylpiperazine—produces no detectable response in the pERK1/2 assay while retaining partial agonism in the cAMP assay (Emax = 33 ± 5%) [1]. This differential engagement of the pERK1/2 pathway represents a qualitative difference in functional selectivity between two structurally related compounds that share the same thienopyridine core and linker length, with the phenylpiperazine substitution pattern (2,3-dichloro vs 2-methoxy) being the sole structural variable [1].

pERK1/2 Engagement

Method context

36: partial agonist in cAMP and pERK1/2
37 (2-MeO-Ph): no detectable pERK1/2 response; partial cAMP (Emax 33%)

Dual-pathway signaling studies require compound 36; analog 37 lacks pERK arm.

D2L CHO cell assays; phenylpiperazine substitution dictates pathway engagement.

Evidence Dimension	pERK1/2 pathway engagement capability
Target Compound Data	Compound 36: partial agonist in both cAMP and pERK1/2 assays
Comparator Or Baseline	Compound 37: partial agonist in cAMP (Emax = 33 ± 5%) but no detectable response in pERK1/2
Quantified Difference	Qualitative difference: presence vs absence of pERK1/2 agonism; compound 37 Emax in cAMP = 33 ± 5%
Conditions	D2L CHO cells; pERK1/2 phosphorylation assay and cAMP inhibition assay

Why This Matters

Compound 37 cannot substitute for compound 36 in experiments requiring simultaneous engagement of both cAMP and pERK1/2 pathways; procurement of the correct analog is essential for dual-pathway D2R signaling studies.

• [1] Szabo M, Klein Herenbrink C, Christopoulos A, Lane JR, Capuano B. Structure–Activity Relationships of Privileged Structures Lead to the Discovery of Novel Biased Ligands at the Dopamine D2 Receptor. J Med Chem. 2014;57(11):4924-4939. doi:10.1021/jm500457x View Source

Binding Affinity Profile vs Aripiprazole and Analogs

The binding affinity of compound 36 for the D2R is Ki = 11.2 nM, determined by [3H]spiperone competition binding using D2L CHO cell membranes [1]. This places compound 36 in a moderate-to-high affinity range relative to reference compounds. For context, aripiprazole exhibits Ki = 8.0 nM at the D2R (measured in a separate study using comparable methodology) [2]. Within the 2014 Szabo et al. series, compounds 35–37 all exhibited binding affinities in the range of 9.1–42.6 nM, with no statistically significant difference among them, confirming that the biased signaling properties of compound 36 are driven by functional efficacy (τ) rather than by affinity differences (KA) [1].

D2R Affinity

Reported

Ki = 11.2 nM

Moderate-to-high binding affinity; comparable to series analogs.

[3H]spiperone displacement, D2L CHO membranes; efficacy, not affinity, drives bias.

Evidence Dimension	D2 receptor binding affinity (Ki)
Target Compound Data	Ki = 11.2 nM (compound 36)
Comparator Or Baseline	Aripiprazole: Ki = 8.0 nM; Compound 35–37 range: 9.1–42.6 nM (2014 series); no significant difference among 35, 36, 37
Quantified Difference	Approximately 1.4-fold lower affinity vs aripiprazole; comparable affinity to series analogs 35 and 37
Conditions	[3H]spiperone competition binding, D2L CHO cell membranes, mean ± SEM of three separate experiments performed in duplicate

Why This Matters

The comparable binding affinities within the series confirm that biased agonism differences are efficacy-driven; researchers selecting among analogs should base procurement decisions on functional selectivity data rather than affinity alone.

• [1] Szabo M, Klein Herenbrink C, Christopoulos A, Lane JR, Capuano B. Structure–Activity Relationships of Privileged Structures Lead to the Discovery of Novel Biased Ligands at the Dopamine D2 Receptor. J Med Chem. 2014;57(11):4924-4939. doi:10.1021/jm500457x View Source
• [2] Allen JA, Yost JM, Setola V, Chen X, Sassano MF, Chen M, Peterson S, Yadav PN, Huang XP, Feng B, Jensen NH, Che X, Bai X, Frye SV, Wetsel WC, Caron MG, Javitch JA, Roth BL, Jin J. Discovery of β-Arrestin–Biased Dopamine D2 Ligands for Probing Signal Transduction Pathways Essential for Antipsychotic Efficacy. Proc Natl Acad Sci USA. 2011;108(45):18488-18493. doi:10.1073/pnas.1104807108 View Source

Recommended Application Scenarios for D2 Agonist-2

Magnitude-Dependent cAMP Bias in Neuropsychiatric Models

Compound 36 is the appropriate choice when researchers require an intermediate-magnitude cAMP-biased D2R agonist (ΔΔlog(τ/KA) = 2.04, ~100-fold bias) to serve as a comparator alongside aripiprazole (ΔΔlog(τ/KA) = 2.65, ~400-fold bias) and unbiased agonists such as dopamine. This graded bias continuum enables investigation of whether phenotypic outcomes—such as antipsychotic-like activity or prolactin regulation—scale with bias magnitude or require a minimum threshold of pathway selectivity. Substituting compound 36 with an unbiased agonist or the non-biased analog compound 35 would collapse this experimental design. [1]

Structure-Bias Studies with Matched-Pair Analogs

Compound 36 forms a critical matched pair with compound 35 for structure–bias relationship studies: the two compounds differ only in thienopyridine substitution (4,6-dimethyl vs 5-chloro-6-methoxy-4-methyl) yet exhibit qualitatively different bias profiles (significant cAMP bias vs no bias). This pair enables Medicinal Chemistry teams to probe how subtle changes in heterocyclic substitution pattern govern functional selectivity at the D2R, providing a validated chemical tool set for bias-driven lead optimization campaigns. [1]

Dual cAMP/pERK1/2 Signaling in Cellular Assays

In experimental systems where simultaneous activation of both cAMP-inhibitory and pERK1/2 pathways is required—such as studies of D2R-mediated ERK phosphorylation and downstream gene expression—compound 36 is the only analog in the 2014 Szabo et al. series that reliably produces partial agonism in both readouts. Compound 37, despite its structural similarity and comparable binding affinity, fails to elicit a pERK1/2 response and is therefore unsuitable for dual-pathway experimental designs. [1]

Application

Selection Property

Validation Focus

Graded cAMP bias comparison

Intermediate cAMP bias magnitude

Bias–phenotype response scaling

Structure–bias SAR studies

Matched-pair functional selectivity

Substitution-dependent bias verification

Dual-pathway signaling assays

pERK1/2 partial agonism

Dual-pathway response confirmation

• [1] Szabo M, Klein Herenbrink C, Christopoulos A, Lane JR, Capuano B. Structure–Activity Relationships of Privileged Structures Lead to the Discovery of Novel Biased Ligands at the Dopamine D2 Receptor. J Med Chem. 2014;57(11):4924-4939. doi:10.1021/jm500457x View Source